Cas no 1220017-47-9 (3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride)

3-2-(2-Ethoxyethoxy)ethylpiperidine hydrochloride is a piperidine derivative with a polyether side chain, offering enhanced solubility and stability in various formulations. The ethoxyethoxyethyl substitution improves its compatibility with polar solvents, making it suitable for applications requiring controlled release or solubility modulation. Its hydrochloride salt form ensures consistent purity and handling characteristics. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features enable tailored physicochemical properties. The piperidine core provides a versatile scaffold for further functionalization, while the ether-linked side chain contributes to reduced crystallinity and improved bioavailability in drug delivery systems.

3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride structure

1220017-47-9 structure

Product Name:3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride

CAS No:1220017-47-9

MF:C₁₁H₂₄ClNO₂

MW:237.766762733459

CID:4687711

Update Time:2025-05-20

3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-[2-(2-Ethoxyethoxy)ethyl]piperidine hydrochloride
- 3-[2-(2-Ethoxyethoxy)ethyl]piperidinehydrochloride
- 3-(2-(2-Ethoxyethoxy)ethyl)piperidine hydrochloride
- 3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride
- Inchi： 1S/C11H23NO2.ClH/c1-2-13-8-9-14-7-5-11-4-3-6-12-10-11;/h11-12H,2-10H2,1H3;1H
- InChI Key： DCGASSNEWZJMLW-UHFFFAOYSA-N
- SMILES： Cl.O(CCOCC)CCC1CNCCC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 131
Topological Polar Surface Area: 30.5

3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E035555-125mg	3-[2-(2-Ethoxyethoxy)ethyl]piperidinehydrochloride	1220017-47-9		125mg	$ 230.00	2022-06-05
TRC	E035555-250mg	3-[2-(2-Ethoxyethoxy)ethyl]piperidinehydrochloride	1220017-47-9		250mg	$ 375.00	2022-06-05

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Additional information on 3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride

3-(2-Ethoxyethoxy)ethylpiperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1220017-47-9, commonly referred to as 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, with a substituted ethoxyethoxy group attached to the nitrogen atom. The structure of this compound is characterized by its piperidine ring, which is a key feature in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.

3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride has been the subject of extensive research in recent years, particularly in the context of its potential applications in drug discovery. The ethoxyethoxy substituent introduces a degree of hydrophilicity to the molecule, which can enhance its solubility and bioavailability. This makes it an attractive candidate for use in pharmaceutical formulations, where solubility is often a critical factor in drug delivery.

Recent studies have explored the synthesis and characterization of 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride, focusing on optimizing its production process. Researchers have employed various synthetic strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. The use of environmentally friendly solvents and catalysts has also been emphasized in these studies, aligning with the growing trend toward sustainable chemical practices.

The pharmacological properties of 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride have been investigated in several preclinical models. Early findings suggest that this compound exhibits promising activity in certain therapeutic areas, such as central nervous system disorders and inflammatory conditions. Its ability to modulate key cellular pathways makes it a valuable tool for exploring disease mechanisms and developing novel therapeutic interventions.

In terms of structural analysis, 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride has been studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into the molecule's conformational flexibility and stereochemical properties, which are crucial for understanding its interactions with biological targets.

One of the most exciting developments involving 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride is its potential role in drug delivery systems. Researchers have explored its use as a carrier molecule for delivering poorly soluble drugs across biological membranes. The compound's amphiphilic nature allows it to form micelles or liposomes, which can encapsulate hydrophobic drugs and enhance their transport across cellular barriers.

Furthermore, 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride has been investigated for its antioxidant properties. Preliminary results indicate that this compound can scavenge free radicals and protect cells from oxidative stress, which is a hallmark of many degenerative diseases. These findings open up new avenues for its application in antioxidant therapies.

In conclusion, 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride (CAS No. 1220017-47-9) is a versatile compound with significant potential in various fields of science and medicine. Its unique structure, combined with its favorable pharmacological properties, positions it as a valuable asset for researchers seeking innovative solutions in drug development and delivery systems.